Cas no 1220038-65-2 (3-(2-Cyclohexylethoxy)azetidine)

• Product Name: 3-(2-Cyclohexylethoxy)azetidine
• CAS No: 1220038-65-2
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 4688548
• Update Time: 2025-11-02

3-(2-Cyclohexylethoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-CYCLOHEXYLETHOXY)AZETIDINE
• 3-(2-Cyclohexylethoxy)azetidine

• Inchi： 1S/C11H21NO/c1-2-4-10(5-3-1)6-7-13-11-8-12-9-11/h10-12H,1-9H2
• InChI Key： GWJNIZTXBCLCQH-UHFFFAOYSA-N
• SMILES： O(CCC1CCCCC1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 139
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-(2-Cyclohexylethoxy)azetidine

Comprehensive Guide to 3-(2-Cyclohexylethoxy)azetidine (CAS No. 1220038-65-2): Properties, Applications, and Market Insights

3-(2-Cyclohexylethoxy)azetidine (CAS No. 1220038-65-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique azetidine ring and cyclohexylethoxy side chain, serves as a versatile intermediate in drug discovery and material science. With the growing demand for novel bioactive compounds, understanding the properties and applications of 3-(2-Cyclohexylethoxy)azetidine is crucial for researchers and industry professionals.

The molecular structure of 3-(2-Cyclohexylethoxy)azetidine combines a four-membered azetidine ring with a cyclohexylethoxy substituent, offering distinct steric and electronic properties. This configuration makes it valuable for modulating pharmacokinetic profiles in drug candidates. Recent studies highlight its potential as a building block for GPCR-targeting therapeutics, a hot topic in precision medicine development. The compound's balanced lipophilicity, attributed to the cyclohexyl moiety, enhances membrane permeability—a key consideration in CNS drug design.

In pharmaceutical applications, 3-(2-Cyclohexylethoxy)azetidine has shown promise in the synthesis of neuroactive compounds. Its structural features align with current trends in neurodegenerative disease research, particularly for targets like dopamine receptors and serotonin modulators. The azetidine scaffold's ring strain contributes to enhanced binding affinity, while the cyclohexylethoxy group improves metabolic stability—addressing two major challenges in CNS drug development.

The compound's physicochemical properties make it suitable for various formulation strategies. With a molecular weight of 183.3 g/mol and moderate polarity, 3-(2-Cyclohexylethoxy)azetidine exhibits good solubility in common organic solvents, facilitating its use in medicinal chemistry workflows. These characteristics have positioned it as a valuable scaffold in fragment-based drug discovery, particularly for targets requiring rigid, three-dimensional structures.

Market analysis reveals growing interest in 3-(2-Cyclohexylethoxy)azetidine derivatives, driven by the expansion of central nervous system therapeutics and pain management research. Pharmaceutical companies are increasingly exploring azetidine-containing compounds as alternatives to traditional piperidine-based structures, seeking improved selectivity and reduced off-target effects. This shift aligns with the industry's focus on safer psychotropic medications and next-generation antidepressants.

Synthetic approaches to 3-(2-Cyclohexylethoxy)azetidine typically involve ring-closing strategies for the azetidine core followed by etherification with 2-cyclohexylethanol. Recent advancements in flow chemistry have improved the efficiency of these processes, addressing historical challenges with azetidine ring formation. These methodological improvements support the compound's growing accessibility for high-throughput screening applications.

Quality control standards for 3-(2-Cyclohexylethoxy)azetidine emphasize purity ≥98% (HPLC) with strict limits on process-related impurities. Analytical characterization typically employs LC-MS and NMR spectroscopy, with particular attention to stereochemical purity given the compound's potential chiral centers. These specifications ensure reliability for structure-activity relationship studies in drug discovery programs.

Emerging research directions explore 3-(2-Cyclohexylethoxy)azetidine's potential in allosteric modulator development and proteolysis-targeting chimera (PROTAC) designs. The compound's structural features offer unique vectors for protein degradation applications, tapping into the booming targeted protein degradation therapeutic paradigm. Such applications position 3-(2-Cyclohexylethoxy)azetidine at the forefront of innovative drug modalities.

Storage and handling recommendations for 3-(2-Cyclohexylethoxy)azetidine suggest protection from moisture at 2-8°C under inert atmosphere. These conditions maintain stability for the azetidine ring system, preventing potential ring-opening reactions. Proper storage aligns with good laboratory practice requirements and ensures consistent performance in chemical biology applications.

Future perspectives on 3-(2-Cyclohexylethoxy)azetidine research include exploration of its bioconjugation potential and applications in chemical probe development. As the pharmaceutical industry continues prioritizing three-dimensional molecular frameworks, the demand for well-characterized azetidine derivatives like 3-(2-Cyclohexylethoxy)azetidine is expected to grow significantly in coming years.